Cas no 2098143-32-7 (2-(3-Aminopropyl)-6-cyclopropyl-2,3-dihydropyridazin-3-one)

• Product Name: 2-(3-Aminopropyl)-6-cyclopropyl-2,3-dihydropyridazin-3-one
• CAS No: 2098143-32-7
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• CID: 4772931
• Update Time: 2025-05-17

2-(3-Aminopropyl)-6-cyclopropyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-(3-aminopropyl)-6-cyclopropyl-2,3-dihydropyridazin-3-one
• 2-(3-aminopropyl)-6-cyclopropylpyridazin-3-one
• 2-(3-Aminopropyl)-6-cyclopropyl-2,3-dihydropyridazin-3-one

• Inchi： 1S/C10H15N3O/c11-6-1-7-13-10(14)5-4-9(12-13)8-2-3-8/h4-5,8H,1-3,6-7,11H2
• InChI Key： AESPBGIUVGGTQI-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C2CC2)=NN1CCCN

Computed Properties

• Exact Mass: 193.121512110 g/mol
• Monoisotopic Mass: 193.121512110 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 193.25
• XLogP3: -0.3
• Topological Polar Surface Area: 58.7

Additional information on 2-(3-Aminopropyl)-6-cyclopropyl-2,3-dihydropyridazin-3-one

Professional Introduction to Compound with CAS No. 2098143-32-7 and Product Name: 2-(3-Aminopropyl)-6-cyclopropyl-2,3-dihydropyridazin-3-one

The compound identified by the CAS number 2098143-32-7 and the product name 2-(3-Aminopropyl)-6-cyclopropyl-2,3-dihydropyridazin-3-one represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a pyridazine core with substituents that include an aminopropyl group and a cyclopropyl moiety, has garnered attention for its potential applications in drug discovery and therapeutic development.

Pyridazine derivatives are a class of compounds that have been extensively studied due to their diverse biological activities. The structural features of 2-(3-Aminopropyl)-6-cyclopropyl-2,3-dihydropyridazin-3-one contribute to its unique chemical properties, making it a promising candidate for further investigation. The presence of the aminopropyl group enhances its solubility and binding affinity, while the cyclopropyl ring introduces rigidity, which can influence its interactions with biological targets.

Recent research in the field of medicinal chemistry has highlighted the importance of optimizing molecular structure to improve pharmacological efficacy. The compound in question has been synthesized through multi-step organic reactions, employing advanced techniques such as catalytic hydrogenation and nucleophilic substitution. These synthetic methodologies ensure high purity and yield, which are critical for subsequent biological evaluation.

In vitro studies have demonstrated that 2-(3-Aminopropyl)-6-cyclopropyl-2,3-dihydropyridazin-3-one exhibits inhibitory activity against several enzymes and receptors relevant to human health. Specifically, preliminary data suggest that it may interfere with pathways involved in inflammation and cell proliferation. These findings align with the growing interest in developing small-molecule inhibitors for chronic diseases characterized by dysregulated signaling.

The pyridazine core of this compound is particularly noteworthy, as it has been identified as a pharmacophore in numerous bioactive molecules. Its stability under various conditions and its ability to engage with biological macromolecules make it an attractive scaffold for drug design. Additionally, the cyclopropyl substituent has been shown to modulate electronic properties, thereby influencing binding kinetics and thermodynamics.

Advanced computational methods, including molecular docking and quantum mechanical calculations, have been employed to elucidate the interaction between 2-(3-Aminopropyl)-6-cyclopropyl-2,3-dihydropyridazin-3-one and potential targets. These studies have provided insights into the compound's binding mode and have guided structural modifications to enhance its potency. Such computational approaches are integral to modern drug discovery pipelines, enabling rapid screening of large libraries of compounds.

Experimental validation of these computational predictions has involved both enzymatic assays and cell-based assays. In particular, the compound has shown promising results in assays designed to measure inhibitory effects on kinases and phosphodiesterases. These enzymes play crucial roles in cellular processes such as signal transduction and metabolic regulation, making them attractive therapeutic targets.

The development of novel pharmaceuticals often requires iterative optimization to achieve desired pharmacokinetic properties. For instance, modifications to the aminopropyl group have been explored to improve metabolic stability while maintaining biological activity. Such efforts are supported by high-throughput screening technologies that allow for rapid evaluation of analogues.

Future directions in the study of 2-(3-Aminopropyl)-6-cyclopropyl-2,3-dihydropyridazin-3-one include preclinical investigations to assess its safety profile and pharmacokinetic behavior in animal models. These studies will provide critical data for determining its suitability for clinical translation. Additionally, collaborations between academic researchers and industry partners are anticipated to accelerate the progression from laboratory discovery to market-ready therapeutics.

The broader significance of this compound lies in its contribution to the expanding arsenal of molecular tools available for biomedical research. By serving as a scaffold for further derivatization, it exemplifies how structural innovation can drive therapeutic breakthroughs. As research continues to uncover new biological pathways and targets, compounds like 2-(3-Aminopropyl)-6-cyclopropyl-2,3-dihydropyridazin-3-one will remain at the forefront of drug discovery efforts.